Cas no 2135331-47-2 (1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2135331-47-2
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 6213434
• PubChem ID: 138110760
• Update Time: 2025-06-14

1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid
• 1-(BENZO[B]THIOPHEN-2-YL)CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-(BENZO[B]THIOPHEN-2-YL)CYCLOPROPANE-1-CARBOXYLICACID
• EN300-1850373
• 2135331-47-2

• Inchi： 1S/C12H10O2S/c13-11(14)12(5-6-12)10-7-8-3-1-2-4-9(8)15-10/h1-4,7H,5-6H2,(H,13,14)
• InChI Key： HJFURXXBACDOEE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1-Benzothiophen-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 2135331-47-2)

1-(1-Benzothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2135331-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzothiophene and cyclopropane structural motifs, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework combines the aromatic properties of benzothiophene with the strained ring system of cyclopropane, making it a valuable building block for drug discovery and functional materials.

The growing interest in heterocyclic compounds like 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid is driven by their applications in medicinal chemistry. Researchers are actively exploring its potential as a precursor for kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) therapeutics. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability aligns with current trends in fragment-based drug design and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2135331-47-2 typically involves palladium-catalyzed cross-coupling reactions or cyclopropanation strategies. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes, addressing the pharmaceutical industry's focus on environmentally friendly processes. The compound's stability under various conditions makes it particularly suitable for high-throughput screening and combinatorial chemistry applications.

The physicochemical properties of 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid contribute to its utility in material science. Its conjugated system exhibits interesting photophysical characteristics, with potential applications in organic electronics and optoelectronic devices. Researchers are examining its incorporation into π-conjugated polymers and small-molecule semiconductors, particularly for organic light-emitting diodes (OLEDs) and organic photovoltaics.

Quality control and analytical characterization of CAS No. 2135331-47-2 typically employ advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The development of robust analytical methods for this compound reflects the broader industry emphasis on quality by design (QbD) principles.

In the context of intellectual property, 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid appears in numerous patent applications related to drug discovery platforms and material science innovations. Its structural features make it a valuable scaffold for patentable novel chemical entities, particularly in competitive therapeutic areas like oncology and neurodegenerative diseases. The compound's patent landscape reflects the ongoing innovation in small molecule therapeutics.

The commercial availability of CAS No. 2135331-47-2 through specialty chemical suppliers has facilitated its adoption across research institutions and pharmaceutical companies. Current market trends indicate growing demand for such high-value intermediates, driven by increased R&D investment in targeted therapies and personalized medicine. The compound's pricing and supply chain considerations are influenced by factors such as scale-up challenges and regulatory compliance requirements.

Looking forward, 1-(1-benzothiophen-2-yl)cyclopropane-1-carboxylic acid is poised to play a significant role in emerging areas of chemical research. Its potential applications in proteolysis targeting chimeras (PROTACs) and molecular glues represent cutting-edge directions in drug discovery. Additionally, its utility in covalent inhibitor design and bioconjugation chemistry continues to expand, reflecting the compound's versatility and relevance to contemporary medicinal chemistry challenges.